Cas no 67363-89-7 (Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]-)

• Product Name: Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]-
• CAS No: 67363-89-7
• MF: C₂₃H₂₈N₂O
• MW: 348.481225967407
• MDL: MFCD00043741
• CID: 514697
• PubChem ID: 144238
• Update Time: 2025-08-04

Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]-
• 4-[(4-nonoxyphenyl)iminomethyl]benzonitrile
• P-CYANOBENZYLIDENE P-NONYLOXYANILINE
• 4-((E)-([4-(Nonyloxy)phenyl]imino)methyl)benzonitrile
• 4-[(1E)-2-(4-nonyloxyphenyl)-2-azavinyl]benzenecarbonitrile
• p-Cyanobenzylidine p-nonyloxyaniline
• FT-0675976
• 4-((E)-([4-(Nonyloxy)phenyl]imino)methyl)benzonitrile #
• SCHEMBL12416641
• (1R,4S)-4-aminocyclopent-2-enecarboxylicacid
• DTXSID001233769
• (E)-4-((4-(nonyloxy)phenylimino)methyl)benzonitrile
• 4-[[[4-(Nonyloxy)phenyl]imino]methyl]benzonitrile
• JWMSIRWJOWLGNS-NCELDCMTSA-N
• MFCD00043741
• SCHEMBL269185
• AKOS025116657
• 67363-89-7

• MDL： MFCD00043741
• Inchi： 1S/C23H28N2O/c1-2-3-4-5-6-7-8-17-26-23-15-13-22(14-16-23)25-19-21-11-9-20(18-24)10-12-21/h9-16,19H,2-8,17H2,1H3/b25-19+
• InChI Key： JWMSIRWJOWLGNS-NCELDCMTSA-N
• SMILES： O(C1C=CC(=CC=1)/N=C/C1C=CC(C#N)=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 348.22000
• Monoisotopic Mass: 348.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4A^2
• XLogP3: 6.9

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 508.0±35.0 °C at 760 mmHg
• Flash Point: 261.0±25.9 °C
• Refractive Index: 1.533
• PSA: 45.38000
• LogP: 6.43828
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]-

Comprehensive Analysis of Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]- (CAS No. 67363-89-7)

Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]- (CAS No. 67363-89-7) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in advanced material science. This compound belongs to the family of Schiff base derivatives, which are known for their ability to form stable complexes with metal ions, making them valuable in catalysis, sensors, and optoelectronic devices. The presence of both benzonitrile and nonyloxy groups in its structure enhances its solubility in organic solvents, a critical feature for industrial formulations.

In recent years, the demand for functionalized benzonitrile derivatives has surged due to their role in developing liquid crystal materials and organic semiconductors. Researchers are particularly interested in compounds like CAS No. 67363-89-7 for their potential in flexible electronics and energy-efficient displays. A growing trend in green chemistry has also spotlighted such compounds for their low toxicity and compatibility with sustainable synthesis methods. Questions like "How does Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]- improve OLED performance?" or "What are the environmental benefits of using Schiff base compounds?" reflect current user interests in search engines and AI-driven platforms.

The synthesis of Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]- typically involves a condensation reaction between 4-nonyloxybenzaldehyde and 4-aminobenzonitrile, yielding a high-purity product with excellent thermal stability. Its π-conjugated system contributes to its optical properties, making it a candidate for photovoltaic applications. Industry experts often highlight its compatibility with polymer matrices, enabling innovations in smart coatings and anti-corrosive materials.

From an SEO perspective, keywords such as "Schiff base applications," "nonyloxy-substituted benzonitrile," and "CAS 67363-89-7 uses" are frequently searched by professionals seeking technical data. This aligns with the compound's relevance in cutting-edge research on nanotechnology and biodegradable materials. Its role in molecular self-assembly processes further underscores its importance in designing next-generation nanostructured materials.

In conclusion, Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]- exemplifies the intersection of chemistry and innovation. Its adaptability to diverse industrial needs—from electronic devices to sustainable material design—positions it as a compound of significant scientific and commercial value. Future studies may explore its potential in biomedical imaging or renewable energy storage, addressing global challenges through molecular engineering.